Cas no 1038297-45-8 (Benzenemethanamine, 2-(2-propyn-1-yloxy)-)

• Product Name: Benzenemethanamine, 2-(2-propyn-1-yloxy)-
• CAS No: 1038297-45-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5230170
• Update Time: 2025-06-14

Benzenemethanamine, 2-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(2-propyn-1-yloxy)-

• Inchi： 1S/C10H11NO/c1-2-7-12-10-6-4-3-5-9(10)8-11/h1,3-6H,7-8,11H2
• InChI Key： ZZJKDLUFTVPJGN-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC=C1OCC#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 2-(2-propyn-1-yloxy)-

Exploring Benzenemethanamine, 2-(2-propyn-1-yloxy)- (CAS No. 1038297-45-8): Properties, Applications, and Innovations

Benzenemethanamine, 2-(2-propyn-1-yloxy)- (CAS No. 1038297-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique propargyl ether and benzylamine functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining an aromatic ring with an alkyne-linked side chain, enables diverse reactivity, making it valuable for designing novel drug candidates and functional materials.

In recent years, the demand for high-purity chemical intermediates like Benzenemethanamine, 2-(2-propyn-1-yloxy)- has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are particularly interested in its potential to act as a click chemistry precursor, facilitating the development of biocompatible polymers and diagnostic probes. The compound’s CAS No. 1038297-45-8 is frequently cited in patent literature, underscoring its industrial relevance.

From an environmental perspective, the synthesis of Benzenemethanamine derivatives aligns with the growing focus on green chemistry. Innovations in catalytic processes have reduced waste generation during its production, addressing concerns about sustainable manufacturing. This resonates with global trends, as industries increasingly prioritize eco-friendly solvents and atom-efficient reactions.

The compound’s role in neurological research is another hot topic. Its structural similarity to neurotransmitters has prompted studies on blood-brain barrier penetration, a critical factor in CNS drug development. Online searches often link CAS 1038297-45-8 to queries about neuroprotective agents or Alzheimer’s disease therapeutics, reflecting public interest in neurodegenerative solutions.

Analytical challenges associated with Benzenemethanamine, 2-(2-propyn-1-yloxy)-, such as chromatographic separation and stability testing, are frequently discussed in scientific forums. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure quality control, a priority for pharmaceutical compliance.

In material science, this compound’s alkyne moiety enables surface functionalization of nanoparticles, a key step in creating smart coatings or conductive inks. Such applications align with the rise of flexible electronics and wearable sensors, topics dominating tech-related searches.

Regulatory databases list CAS 1038297-45-8 under various INN (International Nonproprietary Name) classifications, highlighting its global standardization. Safety data sheets emphasize proper handling protocols, though its non-hazardous profile under normal conditions makes it suitable for laboratory-scale experiments.

Future directions for 2-(2-propyn-1-yloxy)benzenemethanamine research may explore its catalytic asymmetric synthesis or photopharmacology applications. As AI-driven molecular docking studies accelerate, this compound’s 3D conformation could unlock new enzyme inhibition mechanisms, answering frequent search queries about next-gen therapeutics.